N,N-Diethylheptylamine

• CAS RN: 26981-81-7
• Molecular Formula: C11H25N
• Molecular Weight: 171.32 g/mol
• IUPAC Name: N,N-diethylheptan-1-amine
• InChI: InChI=1S/C11H25N/c1-4-7-8-9-10-11-12(5-2)6-3/h4-11H2,1-3H3
• InChI Key: YUCNJMBRLIZNMO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCN(CC)CC

Description

N,N-Diethylheptylamine is a useful research compound. Its molecular formula is C11H25N and its molecular weight is 171.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 50.90 ml (0.5 moles) diethylamine and 57.10 g (0.5 mole) heptaldehyde in 500 ml methanol and stir at room temperature for one hour. Slowly add 31.42 g sodium cyanoborohydride in 500 ml methanol to the stirred reaction mixture. Add glacial acetic acid to the reaction mixture until pH=6. Stir at room temperature overnight. Concentrate reaction mixture volume to 300 ml and then add 500 ml distilled water. Add concentrated hydrochloric acid until pH=1. Extract with 5×250 ml methylene chloride. Evaporate organic solvent and then dissolve the residue in 400 ml 0.1N HCl. Wash aqueous solution with 3×200 ml diethyl ether and then add 2N NaOH until solution is basic (pH=12). Extract with 3×200 ml diethyl ether. Dry over MgSO4, filter and evaporate, the distill in vacuo to obtain 46.0 g (53.7%) title compound.